Cas no 152970-08-6 ((R)\u200b-N-\u200bEthyl-\u200b2-\u200bhydroxy-\u200bpropanamide)

• Product Name: (R)\u200b-N-\u200bEthyl-\u200b2-\u200bhydroxy-\u200bpropanamide
• CAS No: 152970-08-6
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 99065
• PubChem ID: 45085118
• Update Time: 2025-06-14

(R)\u200b-N-\u200bEthyl-\u200b2-\u200bhydroxy-\u200bpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-ethyl-2-hydroxy-, (R)- (9CI)
• (R)\u200b-N-\u200bEthyl-\u200b2-\u200bhydroxy-\u200bpropanamide
• SCHEMBL8422166
• Propanamide,N-ethyl-2-hydroxy-,(R)-(9ci)
• 152970-08-6
• (2R)-N-ETHYL-2-HYDROXYPROPANAMIDE
• EN300-1165516

• Inchi： 1S/C5H11NO2/c1-3-6-5(8)4(2)7/h4,7H,3H2,1-2H3,(H,6,8)/t4-/m1/s1
• InChI Key： PWHWWMHNXSWQLD-SCSAIBSYSA-N
• SMILES： O[C@H](C)C(NCC)=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 280.9±23.0 °C at 760 mmHg
• Flash Point: 160.2±23.2 °C
• PSA: 49.33

(R)\u200b-N-\u200bEthyl-\u200b2-\u200bhydroxy-\u200bpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (R)\u200b-N-\u200bEthyl-\u200b2-\u200bhydroxy-\u200bpropanamide

Comprehensive Overview of (R)-N-Ethyl-2-hydroxy-propanamide (CAS No. 152970-08-6): Properties, Applications, and Industry Insights

(R)-N-Ethyl-2-hydroxy-propanamide (CAS No. 152970-08-6) is a chiral organic compound with a growing significance in pharmaceutical and specialty chemical industries. Its molecular structure, featuring an ethyl group and a hydroxypropanamide moiety, makes it a versatile intermediate for synthesizing enantiomerically pure drugs. The compound's stereospecificity is critical for applications requiring high optical purity, such as asymmetric catalysis and bioactive molecule design.

Recent advancements in green chemistry have spotlighted (R)-N-Ethyl-2-hydroxy-propanamide as a candidate for sustainable synthesis routes. Researchers are exploring enzymatic resolution and biocatalytic methods to produce this compound with reduced environmental impact—a topic frequently searched in AI-driven drug discovery forums. Its compatibility with flow chemistry systems further aligns with industry demands for scalable and efficient processes.

The pharmaceutical sector values this compound for its role in developing chiral auxiliaries and prodrugs. A 2023 study highlighted its utility in modifying drug bioavailability, addressing common search queries like "improving API solubility" and "chiral switching strategies." Additionally, its hydrogen-bonding capacity makes it valuable for crystal engineering, a trending subtopic in solid-state chemistry discussions.

Analytical characterization of CAS No. 152970-08-6 typically involves HPLC chiral separation and vibrational circular dichroism (VCD). These techniques respond to frequent search terms such as "chiral purity analysis methods" and "determining enantiomeric excess." The compound's spectral fingerprints are well-documented in peer-reviewed literature, aiding quality control in GMP environments.

In material science, the hydroxyamide functionality enables surface modification of polymers—addressing popular searches about "functional group compatibility" and "polymer adhesion promoters." Patent analyses reveal its use in creating self-assembling monolayers for sensor applications, coinciding with rising interest in wearable biosensors and IoT-enabled diagnostics.

Regulatory databases classify (R)-N-Ethyl-2-hydroxy-propanamide as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed. This aligns with Google's "People Also Ask" suggestions regarding "safe handling of chiral compounds" and "chemical storage best practices."

The compound's structure-activity relationships (SAR) are frequently discussed in computational chemistry circles, particularly concerning molecular docking simulations. This intersects with trending searches about "AI in molecular modeling" and "predicting drug-receptor interactions." Recent QSAR studies suggest potential applications in designing neurologically active compounds, though clinical validation remains ongoing.

Supply chain data indicates growing demand for enantiopure (R)-isomers like CAS No. 152970-08-6, driven by stricter regulatory requirements for chiral drugs. This responds to commercial search trends such as "bulk chiral compound suppliers" and "GMP-certified intermediates." Manufacturers are increasingly adopting continuous manufacturing approaches to meet volume needs while maintaining stereochemical integrity.

From an intellectual property perspective, novel synthetic routes to (R)-N-Ethyl-2-hydroxy-propanamide continue to emerge. A 2024 patent analysis reveals innovations in microwave-assisted synthesis and photocatalysis—techniques frequently searched alongside "process intensification" and "energy-efficient organic synthesis."

Future research directions may explore its potential in biodegradable materials and supramolecular chemistry, areas gaining traction in academic search trends. The compound's balanced hydrophilic-lipophilic character makes it particularly interesting for drug delivery system innovations, a hot topic in pharmaceutical nanotechnology discussions.